Cas no 2137993-30-5 (rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,2-dihydropyridin-2-one)

• Product Name: rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,2-dihydropyridin-2-one
• CAS No: 2137993-30-5
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6411832
• PubChem ID: 165854833
• Update Time: 2025-10-11

rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,2-dihydropyridin-2-one
• 2137993-30-5
• rac-3-amino-1-{[(1R,2R)-2-ethylcyclopropyl]methyl}-1,2-dihydropyridin-2-one
• EN300-1113240

• Inchi： 1S/C11H16N2O/c1-2-8-6-9(8)7-13-5-3-4-10(12)11(13)14/h3-5,8-9H,2,6-7,12H2,1H3/t8-,9+/m1/s1
• InChI Key： JRLJXLHUBFOPPQ-BDAKNGLRSA-N
• SMILES： O=C1C(=CC=CN1C[C@@H]1C[C@H]1CC)N

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3Ų

Additional information on rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,2-dihydropyridin-2-one

Comprehensive Overview of rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,2-dihydropyridin-2-one (CAS No. 2137993-30-5)

The compound rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,2-dihydropyridin-2-one (CAS No. 2137993-30-5) is a chiral dihydropyridinone derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the ethylcyclopropylmethyl moiety and the dihydropyridin-2-one core, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting enzymes and receptors, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

One of the key reasons for the growing attention toward rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,2-dihydropyridin-2-one is its stereochemical complexity. The presence of the (1R,2R)-2-ethylcyclopropylmethyl group introduces chirality, which is crucial for its biological activity. This aligns with the current trend in medicinal chemistry, where chiral drugs are gaining prominence due to their enhanced selectivity and reduced side effects. The compound's amino and dihydropyridinone functionalities further contribute to its versatility as a building block for small molecule therapeutics.

In recent years, the demand for novel heterocyclic compounds like rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,2-dihydropyridin-2-one has surged, driven by the need for innovative treatments for neurodegenerative diseases and chronic inflammation. The compound's potential to modulate G-protein-coupled receptors (GPCRs) and kinase signaling pathways has made it a focal point in high-throughput screening (HTS) campaigns. Additionally, its CAS No. 2137993-30-5 is frequently searched in academic and industrial databases, reflecting its relevance in preclinical research.

From a synthetic perspective, rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,2-dihydropyridin-2-one poses interesting challenges due to its cyclopropyl ring and stereocenters. Chemists are exploring asymmetric synthesis routes to obtain enantiomerically pure forms, which could unlock new therapeutic applications. The compound's logP and solubility properties are also under investigation, as these factors are critical for drug bioavailability and formulation development.

Beyond its pharmaceutical potential, rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,2-dihydropyridin-2-one is being studied for its role in chemical biology and proteomics. Its ability to interact with protein targets makes it a valuable tool for understanding disease mechanisms. As the scientific community continues to explore its properties, this compound is expected to play a pivotal role in advancing precision medicine and targeted therapy.

In conclusion, rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,2-dihydropyridin-2-one (CAS No. 2137993-30-5) represents a promising candidate for future drug development. Its structural complexity, biological relevance, and synthetic challenges make it a compelling subject for ongoing research. With the increasing focus on personalized medicine and biomarker discovery, this compound is poised to contribute significantly to the next generation of therapeutics.